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Compound of Interest |

N-[1-(aminomethyl)-2-
Compound Name:
methylpropyl]-N,N-dimethylamine

CAS No.: 19764-61-5

Cat. No.: B009495
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Introduction: The Dual Nature of DMA

Dimethylamine (DMA) is a ubiquitous secondary amine in drug development, serving as a
precursor for solvents (DMF, DMAc) and a pharmacophore in numerous active pharmaceutical
ingredients (APIs), including antihistamines and antidepressants. However, its handling
presents a deceptive risk profile. While its immediate hazards (flammability, corrosivity) are
standard for alkylamines, its latent hazard—N-nitrosodimethylamine (NDMA) formation—has
precipitated a global regulatory crisis in the pharmaceutical industry.

This guide moves beyond basic safety data sheets (SDS) to provide a self-validating
operational framework. It addresses the physicochemical realities of DMA and integrates the
strict FDA controls regarding nitrosamine impurities.

Physicochemical Profile & Exposure Limits

Effective engineering controls rely on accurate physical data. DMA exists as a gas at room
temperature but is frequently handled as an agueous solution (40-60%) or a hydrochloride salt.

Table 1: Critical Physicochemical Properties of Dimethylamine
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Property Value Operational Implication

Unique identifier for

CAS Number 124-40-3 )

inventory/waste.[1]

Critical: Anhydrous DMA is a
Boiling Point 7.4°C (Anhydrous) gas at RT. It will auto-

pressurize sealed vessels.

] Extremely Flammable. Use

Flash Point -18°C (40% soln)

spark-proof tools.

Heavier than air.[2] Vapors
Vapor Density 1.55 (Air=1.0) accumulate in low-lying

areas/sumps.

Strong base. Exothermic
pKa 10.73 ) ) )

reaction with acids.

"Fishy" odor is detectable well
Odor Threshold ~0.3 ppm below toxic limits (Warning

Property).

Permissible Exposure Limit (8-
OSHA PEL 10 ppm TWA

hour).[3][4][5]

Immediately Dangerous to Life
IDLH 500 ppm

or Health.[1]

Critical Hazard: The Nitrosamine Mechanism

The most overlooked risk in DMA handling is not acute toxicity, but its transformation into
NDMA, a potent carcinogen. This is particularly relevant given recent FDA guidance on
controlling nitrosamine impurities in human drugs.

Mechanism: DMA is a secondary amine. In the presence of a nitrosating agent (nitrites, nitrous
acid, nitrogen oxides), it undergoes N-nitrosation to form NDMA.[6]

Diagram 1: Mechanism of NDMA Formation
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Caption: The reaction pathway showing the nitrosation of Dimethylamine (DMA) by Nitrous Acid
(HONO) to form the carcinogen N-Nitrosodimethylamine (NDMA).[6]
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Operational Mandate:

o Segregation: Never store DMA or DMA-salts in the same cabinet as oxidizing acids (Nitric
Acid) or nitrite salts.

o Water Quality: Use only HPLC-grade or purified water low in nitrates for aqueous DMA
dilutions to prevent background nitrosation.

Engineering Controls & PPE Selection

Standard latex gloves provide zero protection against DMA permeation. The high alkalinity and
small molecular size of DMA allow it to penetrate standard glove materials rapidly.

Glove Compatibility Protocol

e Splash Protection (Incidental): Nitrile (minimum 5 mil). Breakthrough: < 10 mins. Change
immediately upon contact.

e Immersion/High Exposure: Butyl Rubber or Silver Shield/Laminate. Breakthrough: > 480
mins.

o Respiratory Protection:

o Primary: Fume hood (Face velocity 80-100 fpm).
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o Secondary (Spill): Full-face respirator with Methylamine/Ammonia cartridges (green band).
Note: Standard organic vapor cartridges are ineffective due to DMA's high volatility and
basicity.

Operational Protocols
Protocol A: Handling Anhydrous DMA (Gas Cylinders)

Rationale: Anhydrous DMA boils at 7°C. At room temperature, it is a liquefied gas under
pressure.

Setup: Secure cylinder upright in a vented gas cabinet.

Lines: Use 316 Stainless Steel or PTFE tubing. Do not use copper or brass (corrosion risk).

Transfer:

o Install a check valve to prevent back-flow into the cylinder.

o Use a double-trap system (empty trap + mineral oil bubbler) to isolate the reaction vessel
from the regulator.

Termination: Close cylinder valve first, allow line to bleed into the reaction/scrubber, then
close regulator.

Protocol B: Handling Aqueous/Alcoholic Solutions

Rationale: While liquid, these solutions liberate significant fumes and are highly flammable.[1]

o Transfer: Never pour DMA solutions. Use a cannula transfer or a positive-displacement
pipette for small volumes to minimize headspace exposure.

« Inerting: Blanket all open vessels with Nitrogen or Argon. Oxygen accelerates the
degradation of amines.

Protocol C: Quenching & Neutralization

Rationale: Unreacted DMA must be neutralized to a non-volatile salt before disposal.
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o Preparation: Prepare a dilute acid solution (e.g., 1M HCI) in an ice bath.

o Addition: Slowly add the DMA reaction mixture to the acid (not reverse) to control the

exotherm.

 Verification: Check pH. Target pH < 5. This converts volatile free-base DMA to the non-
volatile Hydrochloride salt.

Prohibition:NEVER use Nitric Acid for quenching. This will instantly generate NDMA.

Diagram 2: Safe Handling Workflow

Caption: Decision tree for safe handling, transfer, and waste disposal of Dimethylamine based
on physical state.
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Waste Management

 RCRA Code: U092 (Dimethylamine).[1]
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e Segregation: Waste containers must be clearly labeled "Basic Organic Waste."

 Critical Incompatibility: Do not mix DMA waste with "Acid Waste" streams unless you are
certain the acid waste contains NO oxidizing agents or nitrites. The safest protocol is a
dedicated waste stream for amines.

Emergency Response

¢ Inhalation: Move victim to fresh air immediately. Pulmonary edema (fluid in lungs) may be
delayed up to 24 hours. Medical observation is required even if symptoms subside.

o Skin Contact: Flush with water for minimum 15 minutes.[1] Do not use chemical neutralizers
on skin (risk of thermal burns).

o Spill (Liquid):
o Evacuate the immediate area.[1]
o Eliminate ignition sources.[1]

o Absorb with non-combustible material (vermiculite or sand). Do not use sawdust (fire
hazard).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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